2-ethyl-N-(4-iodophenyl)hexanamide
Description
2-Ethyl-N-(4-iodophenyl)hexanamide is a substituted aromatic amide characterized by a hexanamide backbone with a 2-ethyl substituent and a 4-iodophenyl aromatic ring.
Properties
Molecular Formula |
C14H20INO |
|---|---|
Molecular Weight |
345.22 g/mol |
IUPAC Name |
2-ethyl-N-(4-iodophenyl)hexanamide |
InChI |
InChI=1S/C14H20INO/c1-3-5-6-11(4-2)14(17)16-13-9-7-12(15)8-10-13/h7-11H,3-6H2,1-2H3,(H,16,17) |
InChI Key |
PEUOCYJGTOJYMW-UHFFFAOYSA-N |
SMILES |
CCCCC(CC)C(=O)NC1=CC=C(C=C1)I |
Canonical SMILES |
CCCCC(CC)C(=O)NC1=CC=C(C=C1)I |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares 2-ethyl-N-(4-iodophenyl)hexanamide with five structurally related compounds, focusing on molecular features, synthesis, and functional properties.
Hexanamide, N-(2-iodo-4-methylphenyl)
- Formula: C₁₃H₁₈INO
- Molecular weight : 331.19 g/mol
- Key differences : The iodine substituent is positioned at the ortho position of the phenyl ring, with an additional methyl group at the para position. This alters steric bulk and electronic distribution compared to the target compound’s para-iodo configuration.
- Synthesis: Not detailed in the evidence, but structural data from NIST highlights its characterization via mass spectrometry .
2-Ethyl-N-(4-hydroxy-3-(pyrrolidin-1-ylmethyl)phenyl)hexanamide (3.26)
- Formula : C₂₀H₃₁N₂O₂
- Molecular weight : 331.48 g/mol
- Key differences : Features a hydroxyl group at the para position and a pyrrolidine-methyl substituent at the meta position. The hydroxyl group enhances hydrophilicity, contrasting with the hydrophobic iodine in the target compound.
- Synthesis : Synthesized via Mannich reaction (120°C, 16 hours) using 2-ethyl-N-(4-hydroxyphenyl)hexanamide, paraformaldehyde, and pyrrolidine in toluene. Purified via flash chromatography (61% yield) .
2-Ethyl-N-(4-hydroxy-3-(((R)-2-methylpyrrolidin-1-yl)methyl)phenyl)hexanamide (3.27)
- Formula : C₂₁H₃₃N₂O₂
- Molecular weight : 345.51 g/mol
- Key differences : Incorporates a chiral (R)-2-methylpyrrolidine group at the meta position, introducing stereochemical complexity absent in the target compound.
N-(4-Acetylphenyl)hexadecanamide
- Formula: C₂₄H₃₉NO₂
- Molecular weight : 373.57 g/mol
- Key differences : A hexadecanamide chain (vs. hexanamide) increases lipophilicity, while the 4-acetylphenyl group replaces iodine with a ketone, altering hydrogen-bonding capacity .
2-Ethoxy-N-(4-hydroxyphenyl)-N-methylacetamide
- Formula: C₁₁H₁₅NO₃
- Molecular weight : 209.24 g/mol
- Key differences : Shorter ethoxyacetamide chain and N-methylation reduce steric hindrance compared to the target compound’s ethylhexanamide group .
Comparative Data Table
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Key Substituents | Synthesis Yield (if available) |
|---|---|---|---|---|
| 2-Ethyl-N-(4-iodophenyl)hexanamide | C₁₄H₂₀INO | 345.22* | Para-iodo, ethylhexanamide | N/A |
| N-(2-iodo-4-methylphenyl)hexanamide | C₁₃H₁₈INO | 331.19 | Ortho-iodo, para-methyl | N/A |
| 3.26 | C₂₀H₃₁N₂O₂ | 331.48 | Para-hydroxy, meta-pyrrolidinylmethyl | 61% |
| 3.27 | C₂₁H₃₃N₂O₂ | 345.51 | Para-hydroxy, chiral pyrrolidine | N/A |
| N-(4-Acetylphenyl)hexadecanamide | C₂₄H₃₉NO₂ | 373.57 | Hexadecanamide, 4-acetylphenyl | N/A |
| 2-Ethoxy-N-(4-hydroxyphenyl)-N-methylacetamide | C₁₁H₁₅NO₃ | 209.24 | Ethoxyacetamide, N-methyl | N/A |
*Calculated based on analogous compounds.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
